Cas no 2381892-64-2 (rac-(1R,2R)-2-{(prop-2-en-1-yloxy)carbonylamino}cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-{(prop-2-en-1-yloxy)carbonylamino}cyclopropane-1-carboxylic acid
• CAS No: 2381892-64-2
• MF: C₈H₁₁NO₄
• MW: 185.177242517471
• CID: 5638408
• PubChem ID: 165911508
• Update Time: 2025-06-23

rac-(1R,2R)-2-{(prop-2-en-1-yloxy)carbonylamino}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclopropane-1-carboxylic acid
• EN300-28271493
• 2381892-64-2
• rac-(1R,2R)-2-{(prop-2-en-1-yloxy)carbonylamino}cyclopropane-1-carboxylic acid

• Inchi： 1S/C8H11NO4/c1-2-3-13-8(12)9-6-4-5(6)7(10)11/h2,5-6H,1,3-4H2,(H,9,12)(H,10,11)/t5-,6-/m1/s1
• InChI Key： OCGZWWGHOXYZMH-PHDIDXHHSA-N
• SMILES： OC([C@@H]1C[C@H]1NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 185.06880783g/mol
• Monoisotopic Mass: 185.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-(1R,2R)-2-{(prop-2-en-1-yloxy)carbonylamino}cyclopropane-1-carboxylic acid

Professional Introduction to rac-(1R,2R)-2-{(prop-2-en-1-yloxy)carbonylamino}cyclopropane-1-carboxylic Acid (CAS No. 2381892-64-2)

Rac-(1R,2R)-2-{(prop-2-en-1-yloxy)carbonylamino}cyclopropane-1-carboxylic acid, identified by its CAS number 2381892-64-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules known for their unique structural features and potential biological activities. The cyclopropane ring, a key structural motif in this molecule, is renowned for its strained three-membered ring system, which often enhances the reactivity and binding affinity of the compound towards biological targets.

The molecular structure of rac-(1R,2R)-2-{(prop-2-en-1-yloxy)carbonylamino}cyclopropane-1-carboxylic acid incorporates several functional groups that contribute to its chemical diversity and biological relevance. The presence of a carboxylic acid group at the terminal position of the cyclopropane ring, along with an amide linkage connected to a propenyl ether moiety, makes this compound a versatile intermediate in synthetic chemistry. These features not only facilitate further derivatization but also suggest potential applications in drug discovery and development.

In recent years, there has been a surge in research focused on cyclopropane-containing compounds due to their intriguing pharmacological properties. The strained geometry of the cyclopropane ring often leads to enhanced binding interactions with biological macromolecules, such as enzymes and receptors. This has prompted scientists to explore the synthesis and characterization of novel cyclopropanes with tailored functionalities. Rac-(1R,2R)-2-{(prop-2-en-1-yloxy)carbonylamino}cyclopropane-1-carboxylic acid stands out as a promising candidate in this context, owing to its well-defined stereochemistry and rich chemical space.

The stereochemical configuration at the chiral centers (1R,2R) is critical for the biological activity of this compound. The precise arrangement of substituents around the cyclopropane ring can significantly influence its interactions with biological targets. This has led to extensive studies aimed at understanding the relationship between molecular structure and biological function. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to elucidate the conformational preferences and binding modes of this compound.

One of the most compelling aspects of rac-(1R,2R)-2-{(prop-2-en-1-yloxy)carbonylamino}cyclopropane-1-carboxylic acid is its potential as a building block for more complex pharmacophores. The presence of both amide and ether functionalities provides multiple points for chemical modification, allowing researchers to design molecules with specific desired properties. For instance, the amide group can be used to link this compound to other pharmacologically active moieties, while the propenyl ether moiety offers opportunities for further functionalization through oxidation or reduction reactions.

Recent studies have highlighted the role of cyclopropane-containing compounds in modulating various biological pathways. These molecules have shown promise in treating a wide range of diseases, including inflammatory disorders, infectious diseases, and cancer. Rac-(1R,2R)-2-{(prop-2-en-1-yloxy)carbonylamino}cyclopropane-1-carboxylic acid has been investigated for its potential anti-inflammatory and anti-cancer properties. Preliminary in vitro studies have demonstrated that this compound can inhibit the activity of key enzymes involved in inflammation and cell proliferation.

The synthesis of rac-(1R,2R)-2-{(prop-2-en-1-yloxy)carbonylamino}cyclopropane-1-carboxylic acid presents unique challenges due to the sensitivity of the cyclopropane ring towards nucleophilic attack. However, advances in synthetic methodologies have made it possible to construct this molecule with high precision and yield. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in achieving the desired stereochemical outcome.

The pharmaceutical industry has shown great interest in developing new drugs based on cyclopropane scaffolds due to their unique chemical and biological properties. Rac-(1R,2R)-2-{(prop-2-en-1-yloxy)carbonylamino}cyclopropane-1-carboxylic acid represents an exciting opportunity for drug discovery researchers. Its well-defined structure and potential biological activity make it an attractive candidate for further investigation.

In conclusion, rac-(1R,2R)-2-{(prop-2-en-1-yloxy)carbonylamino}cyclopropane-1-carboxylic acid (CAS No. 2381892-64-2) is a structurally fascinating compound with significant potential in pharmaceutical research. Its unique combination of functional groups and stereochemistry makes it a valuable tool for synthetic chemists and medicinal chemists alike. As our understanding of its biological activities continues to grow, this molecule is poised to play a crucial role in the development of novel therapeutic agents.